Cas no 61906-81-8 (9H-Pyrido[3,4-b]indole, 1-methyl-3-(phenylmethyl)-)

• Product name: 9H-Pyrido[3,4-b]indole, 1-methyl-3-(phenylmethyl)-
• CAS No: 61906-81-8
• MF: C₁₉H₁₆N₂
• MW: 272.34374
• CID: 463401
• PubChem ID: 71391309

9H-Pyrido[3,4-b]indole, 1-methyl-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole, 1-methyl-3-(phenylmethyl)-
• 3-benzyl-1-methyl-9H-pyrido[3,4-b]indole
• 3-Benzyl-1-methyl-9H-beta-carboline
• DTXSID30813185
• 61906-81-8

• Inchi： InChI=1S/C19H16N2/c1-13-19-17(16-9-5-6-10-18(16)21-19)12-15(20-13)11-14-7-3-2-4-8-14/h2-10,12,21H,11H2,1H3
• InChI Key： KJSQHMBRXAYSDF-UHFFFAOYSA-N
• SMILES： CC1=NC(=CC2=C1NC3=CC=CC=C32)CC4=CC=CC=C4

Computed Properties

• Exact Mass: 272.13148
• Monoisotopic Mass: 272.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų
• XLogP3: 4.7

Experimental Properties

• PSA: 28.68